Cas no 6563-64-0 ( )
structure
Product Name:
CAS No:6563-64-0
MF:C10H8N2O5
MW:236.18092250824
CID:962259
PubChem ID:283851
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-nitroFuro[2,3-b]pyridine-2-carboxylic acid ethyl ester
- ethyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate
- 5-Nitro-2-aethoxycarbonyl-furo< 2.3-b> pyridin
- 5-nitro-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester
- AC1L5ZJI
- AC1Q1YVC
- AG-J-11438
- AR-1I9466
- CTK5C2951
- NSC139100
- DTXSID20300812
- SCHEMBL10869761
- DB-368781
- NSC-139100
- 6563-64-0
-
-
- Inchi: 1S/C10H8N2O5/c1-2-16-10(13)8-4-6-3-7(12(14)15)5-11-9(6)17-8/h3-5H,2H2,1H3
- InChI Key: DLGCPWHSAJHXCV-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC2=CC(=CN=C12)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.04334
- Monoisotopic Mass: 236.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- Density: 1.424
- Boiling Point: 357.1°C at 760 mmHg
- Flash Point: 169.7°C
- Refractive Index: 1.609
- PSA: 95.47
- LogP: 2.43590
Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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